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Introduction

LY2794193 is a potent and highly selective agonist for the metabotropic glutamate receptor 3
(mGIu3).[1] The mGlu3 receptor, a member of the G-protein coupled receptor (GPCR) family, is
predominantly coupled to Gai/o proteins.[2][3] Activation of these receptors typically leads to
the inhibition of adenylyl cyclase, reducing intracellular cyclic adenosine monophosphate
(cAMP) levels.[4][5] However, the signaling cascades initiated by mGIlu3 receptor activation can
also modulate intracellular calcium ([Ca2+]i) levels, making calcium imaging a valuable tool to
study its function.[1]

These application notes provide detailed protocols for utilizing LY2794193 in calcium imaging
experiments to characterize mGlu3 receptor activity in vitro.

Data Presentation
Table 1: In Vitro Pharmacology of LY2794193
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Cell TypelAssay
Parameter Value o Reference
Condition

Radioligand binding

hmGlu3 Ki 0.927 nM [1]
assay
hmGlu3 EC50 0.47 nM Functional assay [1]
) Radioligand binding
hmGlu2 Ki 412 nM [1]
assay
hmGlu2 EC50 47.5 nM Functional assay [1]

EC50 (Inhibition of _
Cultured rat cortical

spontaneous Ca2+ 43.6 nM [1]
o neurons
oscillations)

High-affinity EC50 )

o 0.44 nM (48% of total Rat cortical neuron
(Inhibition of Ca2+ o [1]
) response) Ca2+ oscillation assay

transients)

Low-affinity EC50 )

o 43.6 nM (52% of total Rat cortical neuron
(Inhibition of Ca2+ o [1]
) response) Ca2+ oscillation assay

transients)

Emax (Inhibition of .
Rat cortical neuron
spontaneous Ca2+ 66% o [1]
) Ca2+ oscillation assay
transients)

Signaling Pathway

Activation of the Gai/o-coupled mGlu3 receptor by LY2794193 primarily inhibits adenylyl
cyclase, leading to a decrease in cCAMP production. This can indirectly affect calcium signaling
by modulating the activity of cCAMP-dependent protein kinases (PKA), which can phosphorylate
various ion channels and calcium handling proteins. Additionally, the By subunits of the
activated G-protein can directly modulate the activity of ion channels, including voltage-gated
calcium channels, potentially leading to a decrease in calcium influx. In some cellular contexts,
mGIlu3 receptor activation has been shown to inhibit spontaneous calcium oscillations.[1]
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O LY2794193 Dilutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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